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Compound of Interest

Compound Name: 4-Chloropicolinimidamide

Cat. No.: B11767042

Get Quote

Nomenclature, Synthesis, and Pharmacophore Utility

Executive Summary & Chemical Identity
4-chloro-2-amidinopyridine is a functionalized pyridine scaffold characterized by a chlorine

atom at the C4 position and an amidine (carboximidamide) group at the C2 position. It acts as

a "warhead" precursor in drug discovery, particularly for targeting the S1 pocket of serine

proteases (e.g., Thrombin, Factor Xa) due to the high basicity of the amidine group (pKa ~11–

12), which mimics the arginine side chain.

Core Identifiers
The molecule is frequently listed under varying systematic names depending on the database

or supplier (e.g., CAS, PubChem, eMolecules).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11767042#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11767042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value Context

Common Name 4-chloro-2-amidinopyridine General Laboratory Use

IUPAC Name
4-chloropyridine-2-

carboximidamide
Official Systematic Name

Catalog Name 4-Chloropicolinimidamide Derived from Picolinic Acid

CAS (Free Base) 760173-28-2 Primary Registry Number

CAS (HCl Salt) 688753-58-4
Most Common Commercial

Form

Molecular Formula C₆H₆ClN₃ Free Base

SMILES NC(=N)c1cc(Cl)ccn1 Cheminformatics / Docking

InChI Key
NLAKGNJSMPJRQB-

UHFFFAOYSA-N
Unique Structural Hash

Synonym Analysis & Nomenclature Logic
In automated procurement systems and patent literature, this molecule is often obscured by

non-standard naming conventions. Understanding the derivation of these synonyms is crucial

for comprehensive database searching.

The "Picolin-" Variation
The prefix "Picolin-" refers to the 2-position of the pyridine ring (derived from picolinic acid).

Synonym:4-Chloropicolinimidamide[1][2][3]

Logic: 4-Chloro (substituent) + Picolin (pyridine-2-yl) + Imidamide (amidine functional group).

[4]

The "Carboxamidine" Variation
While IUPAC prefers "carboximidamide," older literature and some vendors use

"carboxamidine."
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Synonym:4-chloropyridine-2-carboxamidine[1][2][4][5][6][7]

Logic: Treats the group as an amidine derivative of a carboxylic acid.

Visualization: Nomenclature Hierarchy
The following diagram illustrates the relationship between the chemical structure and its various

valid synonyms.

Structure:
4-chloro-2-amidinopyridine

IUPAC Systematic

Vendor / Catalog

Salt Forms

4-chloropyridine-2-carboximidamide

4-Chloropicolinimidamide

4-chloro-2-pyridinecarboximidamide
hydrochloride

Click to download full resolution via product page

Figure 1: Hierarchical mapping of synonyms for 4-chloro-2-amidinopyridine, linking structural

identity to database nomenclature.

Synthetic Pathways & Protocols
The synthesis of 4-chloro-2-amidinopyridine typically proceeds via the Pinner reaction or direct

addition of ammonia equivalents to the corresponding nitrile. The presence of the chlorine at

C4 requires careful handling to avoid nucleophilic aromatic substitution (

) side reactions during the amidine formation.

Primary Precursor
Name: 4-chloropyridine-2-carbonitrile

CAS: 19235-89-3

Role: The nitrile group is converted to the amidine.
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Protocol: Lithium Hexamethyldisilazide (LiHMDS)
Method
This method is preferred over the acidic Pinner reaction for chloropyridines to prevent

hydrolysis of the chlorine.

Setup: Flame-dry a 3-neck round bottom flask under Nitrogen (

).

Solvation: Dissolve 4-chloropyridine-2-carbonitrile (1.0 eq) in anhydrous THF. Cool to 0°C.

Addition: Dropwise add LiHMDS (1.0 M in THF, 1.1 eq). The solution will turn dark (formation

of the N-lithio amidine intermediate).

Reaction: Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 4 hours.

Quench/Workup: Cool to 0°C. Carefully quench with 4N HCl in dioxane (excess). This

protonates the intermediate to form the amidine hydrochloride salt.

Isolation: The product, 4-chloro-2-amidinopyridine HCl, precipitates. Filter, wash with cold

diethyl ether, and dry under vacuum.

Visualization: Synthetic Workflow

4-chloropyridine-2-carbonitrile
(CAS: 19235-89-3)

LiHMDS / THF
(0°C -> RT)

N-lithio amidine
Intermediate

Nucleophilic Addition
HCl / Dioxane 4-chloro-2-amidinopyridine HCl

(CAS: 688753-58-4)
Protonation & Precipitation

Click to download full resolution via product page

Figure 2: Synthetic route from nitrile precursor to the stable amidine hydrochloride salt using

LiHMDS.

Analytical Validation
When verifying the identity of the synthesized or purchased material, the following spectral

signatures are diagnostic.
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Technique
Expected Signal (DMSO-
d6)

Structural Assignment

¹H NMR δ ~9.4–9.6 ppm (br s, 2H-4H)

Amidine protons (

,

)

¹H NMR δ ~8.7 ppm (d, 1H)
Pyridine C6-H (Alpha to

Nitrogen)

¹H NMR δ ~8.1 ppm (s, 1H)
Pyridine C3-H (Alpha to

Amidine)

LC-MS m/z = 156/158 (3:1 ratio)
[M+H]⁺ (Chlorine isotope

pattern)

Caution: The free base is hygroscopic and absorbs

from the air to form carbonates. Always store as the HCl salt in a desiccator.

Applications in Drug Discovery
This scaffold is not merely a building block but a privileged structure in two primary therapeutic

areas:

Serine Protease Inhibitors: The amidine mimics the guanidinium group of Arginine, forming a

critical salt bridge with Asp189 in the S1 pocket of Trypsin-like proteases (Thrombin, Factor

Xa, uPA).

Epigenetic Modulators: Used in the synthesis of inhibitors for Histone Demethylases (e.g.,

JMJD3), where the pyridine nitrogen coordinates with the catalytic Iron (Fe) center.
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GlaxoSmithKline (2012).Patent WO2012052390A1: N-2-(2-pyridinyl)-4-pyrimidinyl-beta-
alanine derivatives as inhibitors of histone demethylase jmjd3. (Describes synthesis of 4-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11767042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

